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Known Mechanism of Action of FOBISIN101

The diagram below illustrates how FOBISIN101 functions as a 14-3-3 protein-protein interaction inhibitor,

based on available literature [1].
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Diagram Title: FOBISIN101 Inhibits 14-3-3 Protein Interactions

Experimental Context and Assay Types

While specific data for FOBISIN101 is sparse, the search results indicate the types of assays used to

characterize 14-3-3 inhibitors like FOBISIN101 [1]. Here's a general overview of relevant experimental

approaches:
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Assay Type
General Purpose & Measured
Parameters

How it Applies to 14-3-3/Inhibitor
Studies

TR-FRET (Time-
Resolved Fluorescence
Resonance Energy
Transfer)

Quantifies biomolecular

interactions in homogenous
format. Measures FRET
efficiency, Z' factor, Signal-to-
Background ratio [1].

Used in HTS to monitor disruption of

14-3-3ζ binding to a phosphorylated
Bad peptide. It is highly sensitive and

minimizes compound interference [1].

FP (Fluorescence
Polarization)

Measures binding affinity and
disruption. Measures

polarization values (mP), IC₅₀
[1].

Previously used to discover
FOBISIN101 by screening for

disruptors of the 14-3-3γ / pS259-Raf-
1 interaction [1].

AlphaScreen Detects protein-protein
interactions. Measures

luminescent signal, IC₅₀ [1].

An alternative homogenous assay
used to study 14-3-3 interactions with

peptides like R18 [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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